Cas no 376590-16-8 (1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-)

1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)- structure
376590-16-8 structure
Product Name:1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-
CAS No:376590-16-8
MF:C19H6O4
MW:298.24854516983
CID:1485576
Update Time:2024-08-24

1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-butenyl)-
    • 1,3-Benzenediol, 5-(6-hydroxy-2-benzofuranyl)-4-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C19H6O4/c1-11(2)3-6-15-16(8-14(21)9-17(15)22)19-7-12-4-5-13(20)10-18(12)23-19/h4-5,7-10H
    • InChI Key: UYFMILDGHVPDSH-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C]C1C(C2OC3C(=CC=C(C=3)[O])C=2)=CC([O])=CC=1[O])/[C] |^1:0,2,14,18,21,22,^4:3|

Computed Properties

  • Exact Mass: 310.12054
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • XLogP3: 3.147

Experimental Properties

  • Density: 1.278±0.06 g/cm3(Predicted)
  • Melting Point: 82-83 °C
  • Boiling Point: 434.1±45.0 °C(Predicted)
  • PSA: 73.83
  • pka: 9.05±0.40(Predicted)
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